Cas no 2248364-48-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2H-indazol-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2H-indazol-2-yl)acetate
• CAS No: 2248364-48-7
• MF: C₁₇H₁₁N₃O₄
• MW: 321.286943674088
• CID: 6083093
• PubChem ID: 165730091
• Update Time: 2025-06-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2H-indazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248364-48-7
• EN300-6516782
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2H-indazol-2-yl)acetate

• Inchi： 1S/C17H11N3O4/c21-15(10-19-9-11-5-1-4-8-14(11)18-19)24-20-16(22)12-6-2-3-7-13(12)17(20)23/h1-9H,10H2
• InChI Key： QACSZTNBSPMLOU-UHFFFAOYSA-N
• SMILES： O(C(CN1C=C2C=CC=CC2=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.07495584g/mol
• Monoisotopic Mass: 321.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2H-indazol-2-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2H-indazol-2-yl)acetate (CAS No. 2248364-48-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2H-indazol-2-yl)acetate, with the CAS number 2248364-48-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles and isoindoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2H-indazol-2-yl)acetate is characterized by a central isoindole core linked to an indazole moiety through an acetate ester. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The isoindole ring system is a common structural motif found in various natural products and synthetic compounds with therapeutic potential. Similarly, the indazole ring is known for its ability to modulate various biological pathways, making it a valuable scaffold in drug discovery.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2H-indazol-2-yl)acetate as a potent inhibitor of specific enzymes involved in inflammatory and cancer pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits strong inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. The selective inhibition of COX enzymes by this compound suggests its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2H-indazol-2-yl)acetate has shown promising results in preclinical studies as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of multiple signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2H-indazol-2-y)acetate could be a valuable lead compound for the development of novel cancer therapeutics.

The neuroprotective properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y) 2-(2H-indazol-)acetate have also been investigated. A study published in the journal Neuropharmacology reported that this compound exhibits neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound was found to reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage. These findings open up new avenues for exploring the therapeutic potential of this compound in treating neurological disorders.

The synthesis of 1,3-dioxo--dihydro--isoindol--yl -(--indazol--)acetate has been extensively studied by synthetic chemists. Various synthetic routes have been developed to access this compound efficiently and selectively. One common approach involves the reaction of an appropriate isoindole derivative with an indazole carboxylic acid or ester under suitable conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound, which is crucial for large-scale production and commercialization.

In conclusion, 1,-dioxo--dihydro--isoindol--yl -(--indazol--)acetate (CAS No. 0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use in clinical settings.